Cas no 30716-68-8 (1H-Indole-4,7-dione,2-phenyl-)

1H-Indole-4,7-dione,2-phenyl- structure
1H-Indole-4,7-dione,2-phenyl- structure
Product Name:1H-Indole-4,7-dione,2-phenyl-
CAS No:30716-68-8
MF:C14H9NO2
MW:223.226763486862
CID:315425
PubChem ID:314678
Update Time:2025-04-19

1H-Indole-4,7-dione,2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-4,7-dione,2-phenyl-
    • 2-phenyl-1H-indole-4,7-dione
    • 2-Phenyl-4,7-indolchinon
    • 2-phenyl-indole-4,7-dione
    • AC1L7Q38
    • NSC234017
    • NSC-234017
    • DTXSID20310890
    • 30716-68-8
    • Inchi: 1S/C14H9NO2/c16-12-6-7-13(17)14-10(12)8-11(15-14)9-4-2-1-3-5-9/h1-8,15H
    • InChI Key: QIYAPYRCOBAMLI-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C2C=C(C3C=CC=CC=3)NC=21)=O

Computed Properties

  • Exact Mass: 223.06337
  • Monoisotopic Mass: 223.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.9
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.343
  • Boiling Point: 516°Cat760mmHg
  • Flash Point: 260.8°C
  • Refractive Index: 1.668
  • PSA: 49.93
  • LogP: 2.61690
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